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For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the fabrication of nickelocene-filled single-

walled carbon nanotubes (Ni@SWCNTs). This document details the synthesis and

characterization of these novel nanomaterials and explores their potential applications in drug

development, leveraging their unique electronic and magnetic properties.

Introduction
Single-walled carbon nanotubes (SWCNTs) filled with guest molecules offer a versatile platform

for tuning their intrinsic properties for various applications. Encapsulating nickelocene
(Ni(C₅H₅)₂) within SWCNTs creates a hybrid nanomaterial with modified electronic

characteristics and the potential for magnetic manipulation due to the presence of nickel.

Subsequent thermal treatment can transform the encapsulated nickelocene into nickel carbide

or metallic nickel, further tailoring the properties of the SWCNTs.[1][2] These modifications

open up possibilities for their use in targeted drug delivery, bio-imaging, and as novel

therapeutic agents.

Data Presentation
The following tables summarize the key quantitative data associated with the fabrication and

characterization of Ni@SWCNTs, compiled from various studies.
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Table 1: Synthesis and Fabrication Parameters

Parameter Value Reference

SWCNT Pre-treatment

Annealing Temperature 500 °C [3]

Annealing Atmosphere Air [3]

Annealing Duration 1 hour [3]

Filling Process

Precursor
Nickelocene (NiCp₂) powder

(99%)
[3]

SWCNT to Precursor Ratio Excess of nickelocene powder [3]

Filling Temperature 50 °C [4]

Filling Duration 5 days [5]

Vacuum Pressure 10⁻⁶ mbar [3]

Post-Filling Annealing

Annealing Temperature Range 250 °C to 1200 °C [6]

Annealing Duration 2 hours [3]

Annealing Atmosphere High vacuum (10⁻⁶ mbar) [7]

Table 2: Characterization and Properties of Ni@SWCNTs
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Property Method Observation/Value Reference

Structural Analysis

Filling Confirmation
Transmission Electron

Microscopy (TEM)

Visualization of

encapsulated material
[2]

Inner Tube Growth
Raman Spectroscopy

(RBM)

Appearance of new

peaks corresponding

to inner tubes at

higher annealing

temperatures

[3]

Chemical State of

Filler

Nickelocene

Decomposition

X-ray Photoelectron

Spectroscopy (XPS)

Shift in Ni 2p core

level spectra with

annealing

[3]

Formation of Nickel

Carbide

X-ray Photoelectron

Spectroscopy (XPS)

Observed at

annealing

temperatures around

360 °C

[8]

Formation of Metallic

Nickel

X-ray Photoelectron

Spectroscopy (XPS)

Observed at higher

annealing

temperatures (>400-

500 °C)

[2]

Electronic Properties

n-doping of SWCNTs
X-ray Photoelectron

Spectroscopy (XPS)

Shift in C 1s peak at

low annealing

temperatures (360-

600 °C)

[7]

p-doping of SWCNTs
X-ray Photoelectron

Spectroscopy (XPS)

Shift in C 1s peak at

high annealing

temperatures (680-

1200 °C)

[7]
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Quantitative Analysis

Nickel-to-Carbon

Atomic Ratio (as-

filled)

X-ray Photoelectron

Spectroscopy (XPS)
0.0141 [8]

Experimental Protocols
This section provides detailed methodologies for the key experiments in the fabrication and

characterization of Ni@SWCNTs.

Protocol 1: Fabrication of Ni@SWCNTs
1. SWCNT Preparation (Opening the tubes): a. Place a sample of pristine SWCNTs in a quartz

tube furnace. b. Heat the SWCNTs in air at 500 °C for 1 hour to open their ends.[3] c. Allow the

furnace to cool down to room temperature before removing the SWCNTs.

2. Filling of SWCNTs with Nickelocene: a. In a glove box under an inert atmosphere (e.g.,

argon), place the pre-opened SWCNTs and an excess of nickelocene powder into a Pyrex

glass ampoule.[3] b. Connect the ampoule to a vacuum pump and evacuate to a pressure of

10⁻⁶ mbar for 20 minutes.[3] c. Seal the ampoule under vacuum. d. Heat the ampoule at 50 °C

for 5 days to allow the nickelocene to sublimate and fill the SWCNTs.[5]

3. Post-Filling Annealing (for transformation of encapsulated nickelocene): a. Transfer the

Ni@SWCNT sample to a high-vacuum furnace. b. Anneal the sample at a desired temperature

between 250 °C and 1200 °C for 2 hours under a vacuum of 10⁻⁶ mbar.[3][6] The choice of

temperature will determine the final state of the encapsulated nickel and the electronic

properties of the SWCNTs (see Table 2). c. After annealing, allow the sample to cool to room

temperature under vacuum.

Protocol 2: Characterization of Ni@SWCNTs
1. Transmission Electron Microscopy (TEM): a. Disperse a small amount of the Ni@SWCNT

sample in a suitable solvent (e.g., ethanol) by sonication. b. Drop-cast the dispersion onto a

TEM grid (e.g., lacey carbon). c. Allow the solvent to evaporate completely. d. Image the

sample using a TEM to visualize the filled nanotubes and the morphology of the encapsulated

material.
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2. Raman Spectroscopy: a. Place a small amount of the Ni@SWCNT sample on a microscope

slide. b. Acquire Raman spectra using a laser excitation wavelength appropriate for the

SWCNT diameter distribution (e.g., 532 nm, 633 nm, or 785 nm). c. Analyze the Radial

Breathing Modes (RBM) to confirm filling and to detect the formation of inner tubes after high-

temperature annealing. d. Analyze the G-band and D-band to assess the electronic properties

and the structural integrity of the nanotubes.

3. X-ray Photoelectron Spectroscopy (XPS): a. Mount the Ni@SWCNT sample on a sample

holder suitable for XPS analysis. b. Place the sample in the ultra-high vacuum chamber of the

XPS instrument. c. Acquire high-resolution spectra of the C 1s and Ni 2p core levels. d. Analyze

the binding energy shifts in the C 1s peak to determine the doping type (n-type or p-type).[7] e.

Analyze the Ni 2p spectra to identify the chemical state of the encapsulated nickel

(nickelocene, nickel carbide, or metallic nickel).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Fabrication of
Nickelocene-Filled Single-Walled Carbon nanotubes]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b073246#fabrication-of-nickelocene-
filled-single-walled-carbon-nanotubes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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